Cas no 89939-28-6 (5-(thiophen-2-yl)methylideneimidazolidine-2,4-dione)

• Product Name: 5-(thiophen-2-yl)methylideneimidazolidine-2,4-dione
• CAS No: 89939-28-6
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 4299235
• PubChem ID: 6508822
• Update Time: 2025-11-01

5-(thiophen-2-yl)methylideneimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 5-(2-thienylmethylene)-
• (E)-5-(thiophen-2-ylmethylene)imidazolidine-2,4-dione
• 5-[1-Thiophen-2-yl-meth-(E)-ylidene]-imidazolidine-2,4-dione
• 5-(thiophen-2-yl)methylideneimidazolidine-2,4-dione
• F0918-2053
• SR-01000488714-1
• (5E)-5-(thiophen-2-ylmethylidene)imidazolidine-2,4-dione
• STK160481
• 89939-28-6
• (Z)-5-(Thiophen-2-ylmethylene)imidazolidine-2,4-dione
• (5E)-5-[(THIOPHEN-2-YL)METHYLIDENE]IMIDAZOLIDINE-2,4-DIONE
• SR-01000488714
• AKOS000330765

• Inchi： 1S/C8H6N2O2S/c11-7-6(9-8(12)10-7)4-5-2-1-3-13-5/h1-4H,(H2,9,10,11,12)/b6-4+
• InChI Key： NKNQLJMAPSUXLZ-GQCTYLIASA-N
• SMILES： S1C=CC=C1/C=C1\C(NC(N\1)=O)=O

Computed Properties

• Exact Mass: 194.01499861g/mol
• Monoisotopic Mass: 194.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 5-(thiophen-2-yl)methylideneimidazolidine-2,4-dione

Introduction to 5-(thiophen-2-yl)methylideneimidazolidine-2,4-dione (CAS No. 89939-28-6)

5-(thiophen-2-ylmethylideneimidazolidine-2,4-dione) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 89939-28-6, has garnered considerable attention due to its potential applications in various biochemical and medicinal chemistry contexts.

The molecular structure of 5-(thiophen-2-ylmethylideneimidazolidine-2,4-dione) consists of a thiophene ring linked to a methylidene group, which is further connected to an imidazolidine-2,4-dione moiety. This arrangement imparts distinct reactivity and binding capabilities, making it a valuable scaffold for designing novel pharmaceutical agents. The presence of the thiophene ring enhances the compound's ability to interact with biological targets, while the imidazolidine-2,4-dione moiety provides stability and functional versatility.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds like 5-(thiophen-2-ylmethylideneimidazolidine-2,4-dione). Research has demonstrated that such compounds exhibit promising activities against various diseases, including cancer, inflammation, and infectious disorders. The unique structural features of this molecule allow it to engage with multiple biological pathways, offering a broad spectrum of therapeutic possibilities.

One of the most intriguing aspects of 5-(thiophen-2-ylmethylideneimidazolidine-2,4-dione) is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling and have been implicated in numerous diseases. Studies have shown that the thiophene ring can modulate the activity of kinases by binding to specific pockets on their surface. This interaction can lead to the inhibition of kinase-mediated signaling cascades, which is essential for regulating cell growth and differentiation.

Furthermore, the imidazolidine-2,4-dione moiety in 5-(thiophen-2-ylmethylideneimidazolidine-2,4-dione) contributes to its ability to act as a chelating agent. This property is particularly useful in developing metal-based therapeutic agents, where the compound can coordinate with metal ions to form stable complexes. These complexes have shown efficacy in treating metal poisoning and have potential applications in targeted drug delivery systems.

The synthesis of 5-(thiophen-2-ylmethylideneimidazolidine-2,4-dione) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. The development of efficient synthetic routes has enabled researchers to produce sufficient quantities of this compound for further investigation.

In conclusion, 5-(thiophen-2-ylmethylideneimidazolidine-2,4-dione) (CAS No. 89939-28-6) represents a fascinating compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features make it a promising candidate for developing new therapeutic agents targeting various diseases. As research continues to uncover its full potential, this compound is poised to play a significant role in future medical advancements.